Cas no 949161-11-9 (2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline)

• Product Name: 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline
• CAS No: 949161-11-9
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• CID: 1034283
• PubChem ID: 71302432
• Update Time: 2025-07-23

2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline
• 2,6-Dimethyl-N-[3-(trifluoromethyl)phenyl]aniline
• J-507514
• 949161-11-9
• SB81646
• DTXSID30744647
• DB-302552

• Inchi： 1S/C15H14F3N/c1-10-5-3-6-11(2)14(10)19-13-8-4-7-12(9-13)15(16,17)18/h3-9,19H,1-2H3
• InChI Key： KUSPXCQKHYOKES-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C(C)=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 265.10783394g/mol
• Monoisotopic Mass: 265.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline

Introduction to 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline (CAS No: 949161-11-9)

2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline, with the CAS number 949161-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of anilines, which are widely recognized for their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of dimethyl and trifluoromethyl substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis of 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the trifluoromethyl group at the 3-position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for further development in drug discovery. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic and industrial research.

In the realm of pharmaceutical research, 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline has been explored for its potential therapeutic applications. The trifluoromethyl group is known to influence the pharmacokinetic properties of molecules, often enhancing their binding affinity to biological targets. This characteristic has led to investigations into its role as an intermediate in the development of novel therapeutic agents. Studies have suggested that derivatives of this compound may exhibit properties relevant to anti-inflammatory, anti-cancer, and antimicrobial applications.

The structural motif of 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline also makes it a valuable building block for more complex molecular architectures. Researchers have leveraged its framework to design and synthesize novel compounds with tailored biological activities. For instance, modifications at the dimethyl-substituted positions on the aniline ring have been investigated to optimize solubility and bioavailability. These efforts align with broader trends in drug discovery aimed at developing molecules with improved pharmacological profiles.

Recent studies have also highlighted the importance of computational methods in understanding the behavior of 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights are crucial for guiding experimental design and optimizing lead compounds for clinical development. The integration of computational chemistry with traditional wet-lab approaches has accelerated the pace of innovation in pharmaceutical research.

The chemical properties of 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline, including its solubility, stability, and reactivity, are also subjects of ongoing investigation. Researchers are exploring various solvents and reaction conditions to improve synthetic yields and purity levels. Additionally, studies on its degradation pathways provide valuable information for assessing its environmental impact and ensuring safe handling practices.

The versatility of 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline extends beyond pharmaceutical applications. Its unique structure makes it a candidate for use in advanced materials, such as liquid crystals and organic semiconductors. The presence of electron-withdrawing groups like the trifluoromethyl moiety can influence electronic properties, making this compound relevant for developing next-generation electronic devices.

In conclusion, 2,6-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline (CAS No: 949161-11-9) represents a significant advancement in synthetic chemistry with potential implications across multiple disciplines. Its structural features and chemical properties make it a valuable asset for researchers working on drug discovery, material science, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping future innovations.